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An In-depth Technical Guide to the Chemical Properties of 3,6,9,12,15-Pentaoxaheptadecane

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,6,9,12,15-pentaoxaheptadecane, commonly known as tetraethylene glycol

dimethyl ether or tetraglyme. The document details its structural and physicochemical

characteristics, supported by quantitative data, and outlines the experimental protocols for their

determination. This guide is intended to be a valuable resource for researchers, scientists, and

professionals in drug development and other fields who utilize this versatile solvent.

Introduction
3,6,9,12,15-Pentaoxaheptadecane (Tetraglyme) is a high-boiling, polar aprotic solvent

belonging to the glyme family of ethers. Its chemical structure consists of a chain of four

ethylene glycol units terminated with methyl groups. This structure imparts a unique

combination of properties, including high solubility for a wide range of organic and inorganic

compounds, good thermal and chemical stability, and a low freezing point.[1] These

characteristics make it a valuable solvent in various applications, including organic synthesis,

battery technology, and as a medium for reactions requiring elevated temperatures.
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The key chemical and physical properties of 3,6,9,12,15-pentaoxaheptadecane are

summarized in the tables below.

Table 1: General and Physical Properties
Property Value Reference

CAS Number 143-24-8 [2][3]

Molecular Formula C10H22O5 [3]

Molecular Weight 222.28 g/mol [2][3]

Appearance Colorless transparent liquid [4]

Melting Point -30 °C [3][4]

Boiling Point 275-276 °C [3][4]

Density 1.009 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.432 [3]

Water Solubility Soluble [5]

Table 2: Safety and Hazard Properties
Property Value Reference

Flash Point 136 °C (closed cup) [2]

Autoignition Temperature 265 °C (510 °F) [2]

Vapor Pressure <0.01 mmHg at 20 °C [2]

Vapor Density 7.7 (vs air) [2]

Explosive Limit 0.8% (V) [5]

Experimental Protocols
This section details the methodologies for determining the key chemical and physical

properties of 3,6,9,12,15-pentaoxaheptadecane.
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Determination of Boiling Point (High-Boiling Liquid)
The boiling point of a high-boiling liquid like tetraglyme can be accurately determined using a

distillation method or a micro-boiling point method with a Thiele tube.

Protocol using Thiele Tube:

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing

the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bottom of the test

tube is level with the thermometer bulb. This assembly is then placed in a Thiele tube

containing a high-boiling heat-transfer fluid, such as mineral oil.

Heating: The side arm of the Thiele tube is gently and evenly heated. As the temperature

rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. At this point, the heating is stopped.

Boiling Point Determination: As the apparatus cools, the bubbling will slow down and

eventually stop. The temperature at which the liquid just begins to be drawn into the capillary

tube is recorded as the boiling point.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is often used for

identification and purity assessment. An Abbe refractometer is commonly used for this

measurement.

Protocol using an Abbe Refractometer:

Calibration: The instrument is calibrated using a standard sample with a known refractive

index, often distilled water.
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Sample Application: A few drops of 3,6,9,12,15-pentaoxaheptadecane are placed on the

clean, dry surface of the measuring prism.

Measurement: The prism is closed, and the light source is adjusted to illuminate the sample.

The user looks through the eyepiece and adjusts the control knob until the boundary line

between the light and dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded as the refractive index is temperature-dependent.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. For 3,6,9,12,15-pentaoxaheptadecane, a closed-cup method is appropriate. The

Pensky-Martens closed-cup test (ASTM D93) is a standard procedure.

Protocol using Pensky-Martens Closed-Cup Tester:

Sample Preparation: The test cup of the Pensky-Martens apparatus is filled with the liquid

sample to the specified level.

Apparatus Setup: The lid is placed on the cup, and the apparatus is assembled. The stirrer is

started at the specified speed.

Heating: The sample is heated at a slow, constant rate.

Ignition Test: At regular temperature intervals, an ignition source is dipped into the vapor

space of the cup.

Flash Point Determination: The flash point is the lowest temperature at which the application

of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the

cup.

Spectroscopic Analysis
NMR spectroscopy provides detailed information about the structure of a molecule.

Sample Preparation for ¹H and ¹³C NMR:
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A small amount of 3,6,9,12,15-pentaoxaheptadecane (typically a few milligrams) is dissolved

in a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

The final volume of the solution should be sufficient to cover the NMR probe's detection

region (usually around 0.6-0.7 mL).

The tube is capped and gently shaken to ensure the sample is fully dissolved and the

solution is homogeneous.

IR spectroscopy is used to identify the functional groups present in a molecule.

Procedure for a Neat Liquid Sample:

A drop of the neat (undiluted) liquid is placed on the surface of a salt plate (e.g., NaCl or

KBr).

A second salt plate is placed on top to create a thin liquid film between the plates.

The "sandwich" of salt plates is then placed in the sample holder of the IR spectrometer for

analysis.

GC-MS is a powerful technique that combines the separation capabilities of gas

chromatography with the detection power of mass spectrometry to identify and quantify

components of a mixture. It is also used to determine the purity of a substance.

General Procedure:

Sample Preparation: A dilute solution of 3,6,9,12,15-pentaoxaheptadecane is prepared in a

volatile solvent.

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas through a capillary column,

where separation of components occurs based on their boiling points and interactions with

the column's stationary phase.

Detection and Analysis: As each component elutes from the column, it enters the mass

spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a
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molecular fingerprint that can be used for identification by comparing it to a spectral library.

Synthesis and Application Workflows
This section provides visualizations of a common synthesis route for glymes and a typical

application workflow.

Williamson Ether Synthesis
A common method for synthesizing ethers like 3,6,9,12,15-pentaoxaheptadecane is the

Williamson ether synthesis. The following diagram illustrates the logical workflow of this

synthesis.
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Reactants

Reaction Steps

Products & Byproducts
Alcohol

(e.g., Triethylene glycol monomethyl ether)

1. DeprotonationStrong Base
(e.g., NaH)

Alkyl Halide
(e.g., 1-bromo-2-methoxyethane)

2. SN2 Nucleophilic Attack

Forms Alkoxide

3,6,9,12,15-Pentaoxaheptadecane
(Tetraglyme)

Salt Byproduct
(e.g., NaBr)
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Starting Materials

Preparation Process

Final Product

Solvent:
3,6,9,12,15-Pentaoxaheptadecane

1. Mixing in an
Inert Atmosphere (Glovebox)

Lithium Salt:
(e.g., LiTFSI)

Additives (Optional):
(e.g., Vinylene Carbonate)

2. Stirring until
Complete Dissolution

3. Quality Control
(e.g., Water Content Analysis)

Final Electrolyte Solution

If passes

Physical Property Analysis Structural & Purity Analysis Safety Property Analysis

Chemical Sample:
3,6,9,12,15-Pentaoxaheptadecane

Boiling Point
Determination

Melting/Freezing
Point Analysis

Density
Measurement

Refractive Index
Measurement

Solubility
Testing

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy GC-MS Analysis Flash Point

Determination

Comprehensive
Chemical Profile
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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